Cas no 5342-03-0 (1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-)

• Product Name: 1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
• CAS No: 5342-03-0
• MF: C₁₄H₂₃NS
• MW: 237.404122591019
• CID: 386973
• PubChem ID: 220012
• Update Time: 2025-04-19

1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
• N-[2[(2-PHENYLETHYL)THIO]ETHYL]BUTYLAMINE
• n-{2-[(2-phenylethyl)sulfanyl]ethyl}butan-1-amine
• 5342-03-0
• NSC-2173
• DTXSID30968088
• NSC2173

• Inchi： 1S/C14H23NS/c1-2-3-10-15-11-13-16-12-9-14-7-5-4-6-8-14/h4-8,15H,2-3,9-13H2,1H3
• InChI Key： MLWANKYCYYVCLZ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)CCNCCCC

Computed Properties

• Exact Mass: 237.15529
• Monoisotopic Mass: 237.15512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Experimental Properties

• Density: 0.972
• Boiling Point: 355.4°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.528
• PSA: 12.03
• LogP: 3.74290